Cas no 2034494-00-1 (Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate)

• Product Name: Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate
• CAS No: 2034494-00-1
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 6329836
• PubChem ID: 92085485
• Update Time: 2025-10-07

Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate Chemical and Physical Properties

Names and Identifiers

• F6475-6403
• methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate
• methyl 4-{[2-(cyclopropylmethoxy)pyridin-4-yl]formamido}butanoate
• 2034494-00-1
• AKOS026690134
• methyl 4-[[2-(cyclopropylmethoxy)pyridine-4-carbonyl]amino]butanoate
• Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate

• Inchi： 1S/C15H20N2O4/c1-20-14(18)3-2-7-17-15(19)12-6-8-16-13(9-12)21-10-11-4-5-11/h6,8-9,11H,2-5,7,10H2,1H3,(H,17,19)
• InChI Key： CWRUBXNFVRCGHE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)C(NCCCC(=O)OC)=O)CC1CC1

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.5Ų

Additional information on Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate

Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate: A Comprehensive Overview

Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate, with the CAS number 2034494-00-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and agricultural chemistry. The isonicotinamido group, a key structural component, contributes to its versatile reactivity and biological activity. Recent studies have highlighted its role in modulating enzyme activity and its potential as a lead compound for designing novel bioactive agents.

The cyclopropylmethoxy moiety within the molecule is another critical feature, known for its ability to enhance the compound's stability and bioavailability. This group's presence has been linked to improved pharmacokinetic profiles in preclinical models, making it a valuable component in drug design. The butanoate chain further adds flexibility to the molecule, allowing for interactions with various biological targets. Researchers have explored its potential as a precursor for synthesizing more complex molecules with enhanced therapeutic properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which allow for precise control over the molecule's structure. The use of catalytic systems has further streamlined the synthesis process, reducing production costs and improving scalability.

In terms of biological activity, Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate has shown promise in inhibiting key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to modulate histone acetyltransferases (HATs), which are critical regulators of gene expression. This property positions it as a potential candidate for treating diseases associated with dysregulated gene expression, such as cancer and inflammatory disorders.

Moreover, the compound's isonicotinamido group has been implicated in antioxidant activity, making it a potential agent for combating oxidative stress-related conditions. Preclinical trials have indicated that it can scavenge free radicals and reduce oxidative damage in cellular models. These findings underscore its potential as a nutraceutical or cosmeceutical ingredient.

The cyclopropylmethoxy group also plays a pivotal role in enhancing the compound's solubility and permeability across biological membranes. This characteristic is particularly advantageous for drug delivery systems, where efficient absorption is crucial for therapeutic efficacy. Researchers have explored its use in designing prodrugs that can be activated upon reaching specific tissues or compartments within the body.

Another area of active research involves the evaluation of Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate as an agrochemical. Its ability to inhibit plant pathogens and promote crop growth has been investigated in controlled experiments. The compound's butanoate chain contributes to its compatibility with agricultural formulations, making it a viable option for developing eco-friendly pesticides and growth enhancers.

Despite its promising properties, further studies are required to fully elucidate the mechanism of action of Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate and optimize its therapeutic potential. Ongoing research aims to refine its structure-activity relationships (SARs), identify novel targets, and assess its safety profile in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, Methyl 4-(2-(cyclopropylmethoxy)isonicotinamido)butanoate represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic chemistry and biological research, position it as a valuable tool for advancing drug discovery and agricultural innovation. As research continues to unfold, this compound holds the promise of contributing significantly to the development of novel therapeutics and sustainable agricultural practices.